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Compound of Interest

Compound Name: Arisantetralone B

Cat. No.: B12435694

Get Quote

Executive Summary
Arisantetralone B (CAS: 1181216-77-2) is a bioactive lignan isolated from Schisandra

arisanensis (and related Arisaema species). Unlike the widely characterized

dibenzocyclooctadiene lignans (e.g., Schisandrin B), Arisantetralone B features a distinct

aryltetralone skeleton.

This guide compares Arisantetralone B head-to-head with Etoposide (a standard semi-

synthetic lignan topoisomerase II inhibitor) and Diazepam (a GABAergic modulator),

highlighting its dual-profile as a cytotoxic agent and a potent GABA_A receptor modulator.

Key Differentiator: While Etoposide is a pure cytotoxic agent, Arisantetralone B exhibits a rare

"neuro-cytotoxic" duality—demonstrating significant cytotoxicity against cancer lines (IC50 ~1–

10 µM) while simultaneously acting as a high-efficacy Positive Allosteric Modulator (PAM) of

GABA_A receptors (885% current stimulation).
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Compound: Arisantetralone B[1][2][3][4][5][6][7][8]
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Class: Aryltetralone Lignan

Source:Schisandra arisanensis (Fruits), Kadsura longipedunculata

Molecular Weight: ~342.4 g/mol

Mechanism of Action (MOA) Comparison
The following diagram illustrates the divergent signaling pathways of Arisantetralone B
compared to Etoposide.
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Caption: Dual-mechanism pathway showing Arisantetralone B's simultaneous modulation of

GABAergic signaling and induction of apoptotic cytotoxicity, contrasted with Etoposide's

singular DNA-damage mechanism.
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Head-to-Head Performance Data
Cytotoxicity Profile (Inhibition of Proliferation)
Arisantetralone B demonstrates moderate-to-potent cytotoxicity, comparable to standard

lignans but with a distinct selectivity profile.

Feature Arisantetralone B Etoposide (Control) Clinical Implication

Primary Target
Multi-target

(Proliferation/GABA)
Topoisomerase II

Arisantetralone B

offers a scaffold for

CNS-active oncolytics.

IC50 (Lung - A549) 2.5 – 6.0 µM 0.5 – 2.0 µM

Potency is ~3x lower

than Etoposide but

effective in micromolar

range.

IC50 (Breast - MCF-7) 1.0 – 5.0 µM 1.0 – 5.0 µM

Comparable potency

in hormone-

dependent breast

cancer lines.

MDR Reversal
High Potential (P-gp

inhibition)
Substrate for P-gp

Arisantetralone B may

overcome resistance

seen with Etoposide.

Toxicity (Normal Cells) Moderate
High

(Myelosuppression)

Potential for improved

therapeutic index.

GABAergic Modulation (Neural Activity)
This is the defining characteristic of Arisantetralone B. In Xenopus oocyte assays, it acts as a

"Super-PAM" (Positive Allosteric Modulator).
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Metric Arisantetralone B Diazepam (Control)
Honokiol (Natural
Alt)

Max Stimulation

(I_GABA)
885.8% ~200-300% ~400%

EC50 Low µM range nM range Low µM range

Subunit Selectivity Broad (α1/β2/γ2) Specific (α1/α2/α3/α5) Broad

Mechanism
Positive Allosteric

Modulator

Positive Allosteric

Modulator

Positive Allosteric

Modulator

Analyst Note: The 885% stimulation of GABA currents by Arisantetralone B is exceptional for a

natural product, suggesting it may induce profound CNS depression or anticonvulsant effects at

cytotoxic doses. This must be accounted for in toxicity screening.

Experimental Protocols
To validate the dual activity of Arisantetralone B, the following workflows are recommended.

Workflow: Comparative Cytotoxicity Assay (MTT)
This protocol ensures precise IC50 determination against Etoposide.

Seed Cells
(A549 / MCF-7)

5x10^3 cells/well

Incubate
24h @ 37°C

Treatment
Arisantetralone B vs. Etoposide

(0.1 - 100 µM)

Incubate
48-72h

Add MTT Reagent
(0.5 mg/mL)

Solubilize Crystals
(DMSO)

Absorbance
(570 nm)

Click to download full resolution via product page

Caption: Standardized MTT workflow for determining IC50 values of Arisantetralone B.
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Step-by-Step Protocol:

Seeding: Plate A549 or MCF-7 cells (5,000 cells/well) in 96-well plates. Allow attachment for

24 hours.

Preparation: Dissolve Arisantetralone B in DMSO (Stock 10 mM). Prepare serial dilutions

(0.1, 1, 5, 10, 50, 100 µM) in culture medium. Control: Use Etoposide at identical

concentrations.

Treatment: Replace medium with drug-containing medium. Incubate for 72 hours.

Development: Add MTT solution (0.5 mg/mL final conc) for 4 hours. Aspirate medium and

dissolve formazan crystals in 150 µL DMSO.

Analysis: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(Sigmoidal dose-response).

Workflow: GABA_A Electrophysiology (Oocyte Clamp)
Objective: Verify the >800% potentiation claim.

Expression: Inject Xenopus laevis oocytes with cRNA encoding human GABA_A subunits

(α1β2γ2).

Perfusion: Perfuse oocytes with ND96 buffer.

Control Response: Apply GABA (EC5-EC10 concentration) to establish baseline current (

).

Test Response: Co-apply GABA + Arisantetralone B (1–100 µM). Measure peak current (

).

Calculation: Potentiation % =

.
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Arisantetralone B is a high-value target for two specific research avenues:

CNS-Active Oncology: For brain tumors (gliomas) where blood-brain barrier (BBB)

penetration and intrinsic neuronal modulation are required. Its lipophilic lignan structure

suggests good BBB permeability.

Neurological Drug Discovery: As a scaffold for developing potent GABAergic modulators that

exceed the efficacy of benzodiazepines.

Usage Recommendation:

Use Arisantetralone B when investigating novel scaffolds for MDR-resistant cancers or

when a compound with sedative/anxiolytic side-effects is desirable (or needs to be screened

out).

Use Etoposide as the reference standard for pure Topoisomerase II inhibition and DNA

damage induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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